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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393

Capryl alcohol-d18, the deuterated form of 1-octanol, is a valuable compound in research and
development, particularly in tracer studies and as a solvent in NMR spectroscopy.[1][2] While
the substitution of hydrogen with deuterium has a minimal impact on its chemical reactivity, the
toxicological and hazardous properties are considered to be similar to its non-deuterated
counterpart, capryl alcohol (1-octanol).[3] Therefore, handling Capryl alcohol-d18 requires
adherence to standard laboratory safety protocols for flammable and irritant chemicals.

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,
and disposal of Capryl alcohol-d18 to ensure the safety of laboratory personnel and to
maintain experimental integrity.

Key Safety and Physical Properties

A summary of the essential safety and physical data for Capryl alcohol is provided below. This
information is critical for a proper risk assessment before handling the substance.
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Property Value Citations
Chemical Formula CsD1sO [4]
Molecular Weight 148.34 g/mol [4]
Appearance Colorless liquid [5]

Odor Strong floral odor [5]

Boiling Point 195 °C /383 °F [5][6]
Melting Point -16to-15°C/3.2to 5 °F [5]1[6]
Flash Point 81°C/177.8 °F (Class llIA (5176]

combustible liquid)

Autoignition Temp.

253 to 273 °C/ 487.4 t0 523.4
°F

[5]16]

Solubility

Insoluble in water; miscible
with alcohol, chloroform,

mineral oil

(516171

Primary Hazards

Combustible liquid, serious eye

irritant, skin irritant

[4105171(8]

GHS Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause
respiratory irritation), H402

(Harmful to aquatic life)

[417]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to minimizing exposure to Capryl

alcohol-d18. The following table outlines the recommended PPE for various laboratory

operations involving this chemical.
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Personal Protective

Body Part . Rationale and Citations
Equipment (PPE)
) ) To prevent skin contact, as
Chemical-resistant gloves )
Hands o Capryl alcohol can cause skin
(e.g., Nitrile, Neoprene). o
irritation.[5][71[8]1[9]
Safety glasses with side- To protect against splashes
Eyes shields or chemical safety that can cause serious eye
goggles. irritation.[5][7][8][9]
Bod Laboratory coat or other To prevent contamination of
ody

protective clothing.

personal clothing.[5][7][8][9]

Respiratory

Generally not required with
adequate ventilation. A
NIOSH-approved respirator
may be necessary for large
spills or in poorly ventilated
areas.[38][9][10]

To prevent inhalation of vapors
which can cause respiratory
tract irritation.[8] Use in a
chemical fume hood is

recommended.[10]

Operational Plan for Safe Handling

Adherence to a standardized operational plan is crucial for minimizing risks. The following step-

by-step guide outlines the best practices for handling Capryl alcohol-d18.

Preparation and Handling

» Ventilation: Always handle Capryl alcohol-d18 in a well-ventilated area, preferably within a

chemical fume hood.[8][10]

o PPE: Before handling, ensure all required PPE is worn correctly.

¢ Incompatible Materials: Keep the chemical away from strong oxidizing agents, acids, and

acid chlorides.[5]

« Ignition Sources: As a combustible liquid, keep it away from open flames, hot surfaces, and

sparks.[5][6]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] To
avoid isotopic contamination, consider storing under an inert atmosphere like nitrogen or
argon.[11]

Accidental Release Measures

In the event of a spill, follow these procedures immediately:

o Evacuate: If the spill is large, evacuate non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.

« Eliminate Ignition Sources: Remove all sources of ignition from the area.[5][6]

o Containment: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain
the spill. Do not use combustible materials like sawdust.

o Collection: Carefully sweep up the absorbed material and place it into a sealed, appropriately
labeled container for disposal.[5]

o Decontamination: Wash the spill site with soap and water once the material has been
removed.[5]

Disposal Plan

Proper disposal of Capryl alcohol-d18 is essential to prevent environmental contamination
and to comply with regulations.

» Waste Classification: Capryl alcohol-d18 waste should be treated as hazardous chemical
waste.

o Containerization: Collect waste in a clearly labeled, sealed container. Do not mix with other
waste streams unless compatible.

o Deuterated Waste: For stable isotope-labeled compounds like Capryl alcohol-d18, no
special precautions beyond those for the non-labeled compound are typically required for
disposal.[12] However, some institutions may have specific protocols for deuterated waste.
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e Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations. Contact your institution's environmental health and safety
(EHS) department for specific guidance on disposal procedures.

Workflow for Handling Capryl Alcohol-d18
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Caption: Workflow for the safe handling and disposal of Capryl alcohol-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Capryl alcohol-d18 | 69974-54-5 | Benchchem [benchchem.com]

e 2. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]

o 3. chem.libretexts.org [chem.libretexts.org]

e 4. Capryl alcohol-d18 | C8H180 | CID 12215303 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. flinnsci.com [flinnsci.com]

e 6. fishersci.com [fishersci.com]

o 7. westliberty.edu [westliberty.edu]

o 8. Capryl alcohol(111-87-5)MSDS Melting Point Boiling Density Storage Transport

[m.chemicalbook.com]
e 9. download.basf.com [download.basf.com]
e 10. fishersci.com [fishersci.com]
e 11. chemie-brunschwig.ch [chemie-brunschwig.ch]
e 12. moravek.com [moravek.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Capryl
Alcohol-d18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334393#personal-protective-equipment-for-
handling-capryl-alcohol-d18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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